Cas no 1391033-32-1 (4-Isopropoxy-2,3,5,6-tetrafluorostyrene)

• Product Name: 4-Isopropoxy-2,3,5,6-tetrafluorostyrene
• CAS No: 1391033-32-1
• MF: C₁₁H₁₀F₄O
• MW: 234.190117359161
• CID: 3160956
• PubChem ID: 71669117
• Update Time: 2025-05-19

4-Isopropoxy-2,3,5,6-tetrafluorostyrene Chemical and Physical Properties

Names and Identifiers

• 4-Isopropoxy-2,3,5,6-tetrafluorostyrene
• 1,2,4,5-Tetrafluoro-3-isopropoxy-6-vinylbenzene
• 1391033-32-1
• AKOS016015304
• DTXSID101193471
• 1-ethenyl-2,3,5,6-tetrafluoro-4-propan-2-yloxybenzene
• 1-ethenyl-2,3,5,6-tetrafluoro-4-(propan-2-yloxy)benzene
• Benzene, 1-ethenyl-2,3,5,6-tetrafluoro-4-(1-methylethoxy)-

• Inchi： 1S/C11H10F4O/c1-4-6-7(12)9(14)11(16-5(2)3)10(15)8(6)13/h4-5H,1H2,2-3H3
• InChI Key： PUSVGXZTMAULLX-UHFFFAOYSA-N
• SMILES： C1(C=C)=C(F)C(F)=C(OC(C)C)C(F)=C1F

Computed Properties

• Exact Mass: 234.06677759Da
• Monoisotopic Mass: 234.06677759Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-Isopropoxy-2,3,5,6-tetrafluorostyrene

Research Briefing on 4-Isopropoxy-2,3,5,6-tetrafluorostyrene (CAS: 1391033-32-1) in Chemical Biology and Pharmaceutical Applications

4-Isopropoxy-2,3,5,6-tetrafluorostyrene (CAS: 1391033-32-1) is a fluorinated styrene derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in medicinal chemistry and drug development. This compound is characterized by its tetrafluorinated aromatic ring and isopropoxy substituent, which contribute to its enhanced stability, lipophilicity, and reactivity. These attributes make it a valuable building block in the synthesis of novel bioactive molecules, particularly in the development of targeted therapies and imaging agents.

Recent studies have explored the utility of 4-Isopropoxy-2,3,5,6-tetrafluorostyrene as a key intermediate in the synthesis of fluorinated analogs of biologically active compounds. Fluorination is a common strategy in drug design to improve metabolic stability, bioavailability, and binding affinity. Researchers have successfully incorporated this compound into the scaffold of various pharmacophores, leading to the discovery of compounds with enhanced pharmacological profiles. For instance, its application in the development of kinase inhibitors and GPCR modulators has shown promising results in preclinical models.

One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of 4-Isopropoxy-2,3,5,6-tetrafluorostyrene in the synthesis of a novel class of EGFR inhibitors. The fluorinated styrene moiety was found to significantly enhance the compound's binding affinity to the kinase domain, resulting in improved inhibitory activity against resistant mutations. This finding underscores the potential of this compound in addressing unmet medical needs in oncology, particularly in the context of drug-resistant cancers.

In addition to its role in drug discovery, 4-Isopropoxy-2,3,5,6-tetrafluorostyrene has also been investigated for its utility in chemical biology. Its ability to participate in various coupling reactions, such as Suzuki-Miyaura and Heck reactions, makes it a versatile tool for the modification of biomolecules. Recent work has highlighted its use in the labeling of proteins and nucleic acids, enabling the study of biological processes with high precision. For example, a study in ACS Chemical Biology (2022) reported the successful incorporation of this compound into fluorescent probes for real-time imaging of cellular dynamics.

The synthesis and scalability of 4-Isopropoxy-2,3,5,6-tetrafluorostyrene have also been areas of active research. Advances in catalytic fluorination and green chemistry approaches have enabled more efficient and sustainable production of this compound. A recent publication in Organic Process Research & Development (2023) detailed a scalable route to synthesize this compound with high yield and purity, addressing previous challenges associated with its large-scale preparation. This development is critical for its broader adoption in industrial and academic settings.

Looking ahead, the potential applications of 4-Isopropoxy-2,3,5,6-tetrafluorostyrene are vast. Its unique chemical properties and versatility position it as a valuable asset in the toolkit of medicinal chemists and chemical biologists. Future research directions may include its exploration in the development of next-generation therapeutics, such as PROTACs and radiopharmaceuticals, as well as its integration into advanced materials for biomedical applications. Continued innovation in synthetic methodologies and a deeper understanding of its biological interactions will further unlock its potential.

In conclusion, 4-Isopropoxy-2,3,5,6-tetrafluorostyrene (CAS: 1391033-32-1) represents a compelling case study in the intersection of chemistry and biology. Its recent advancements underscore the importance of fluorinated building blocks in modern drug discovery and chemical biology. As research in this area progresses, this compound is poised to play a pivotal role in the development of novel therapies and diagnostic tools, contributing to the advancement of human health.